Cas no 1343240-91-4 (2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid)

• Product Name: 2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid
• CAS No: 1343240-91-4
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6043677
• PubChem ID: 64708765
• Update Time: 2025-10-31

2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid
• AKOS014036022
• 1343240-91-4
• EN300-1139934

• Inchi： 1S/C11H19N3O2/c1-7(5-11(4,12)10(15)16)14-6-13-8(2)9(14)3/h6-7H,5,12H2,1-4H3,(H,15,16)
• InChI Key： VFRXICWGVDDIPG-UHFFFAOYSA-N
• SMILES： OC(C(C)(CC(C)N1C=NC(C)=C1C)N)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid

2-Amino-4-(4,5-Dimethyl-1H-Imidazol-1-yl)-2-Methylpentanoic Acid (CAS No. 1343240-91-4): A Comprehensive Overview

2-Amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid (CAS No. 1343240-91-4) is a synthetic amino acid with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its imidazole ring and methyl substituents, which contribute to its distinct chemical and biological properties.

The imidazole ring is a key structural feature of this compound, providing it with the ability to form hydrogen bonds and participate in various chemical reactions. The presence of the methyl groups further enhances its stability and solubility, making it a valuable candidate for drug development. Recent studies have highlighted the potential of 2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid in various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

In the context of neurological disorders, 2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid has shown promising results in preclinical studies. Research published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound can effectively modulate neurotransmitter levels in the brain, potentially alleviating symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and target specific receptors makes it an attractive candidate for further investigation.

Furthermore, 2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid has been explored for its potential anticancer properties. Studies conducted by researchers at the National Cancer Institute (NCI) have shown that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for tumor growth and survival. These findings suggest that 2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid could be developed into a novel therapeutic agent for cancer treatment.

The synthesis of 2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate amino acid derivative with a substituted imidazole compound. The resulting product is then purified using techniques such as column chromatography and recrystallization to obtain the final compound. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid, making it more accessible for both research and commercial applications.

In addition to its therapeutic potential, 2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid has also been studied for its use as a building block in the synthesis of more complex molecules. Its unique structure provides a versatile platform for functionalization, allowing chemists to introduce additional functional groups or modify existing ones to create compounds with tailored properties. This flexibility has led to its use in the development of new materials and pharmaceuticals.

The safety profile of 2-amino-4-(4,5-dimethyl-1H-imidazol-1-yl)-2-methylpentanoic acid is an important consideration in its development as a therapeutic agent. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 2-amino-4-(4,5-dimethyl-1H-imidazol-1-y l)-2-methylpentanoic acid (CAS No. 1343240-91 - 4) is a promising compound with a wide range of potential applications in medicine and materials science. Its unique chemical structure and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.